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Introduction

In the quest to understand the fundamental forces of nature, atomic parity non-conservation
(PNC) measurements serve as a crucial low-energy probe of the electroweak interaction,
offering a unique window into physics beyond the Standard Model. These experiments
measure the tiny asymmetries in atomic transitions caused by the exchange of the Z° boson
between electrons and the nucleus. The magnitude of this effect is proportional to the cube of
the atomic number (Z3), making heavy atoms ideal candidates for such precision studies.

Among the heavy alkali metals, cesium (Cs) has historically been the workhorse, providing the
most precise measurements of atomic PNC to date. However, francium (Fr), the heaviest
alkali, is poised to take the lead. With its significantly larger PNC effects, francium promises
even greater sensitivity to new physics. This guide provides an objective comparison of
francium and cesium for PNC measurements, supported by experimental data and detailed
methodologies.

Quantitative Comparison of Francium and Cesium

The following table summarizes key parameters relevant to PNC measurements in francium
and cesium. The data highlights the substantially larger PNC effects expected and calculated
for francium.
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. . Enhancement

Property Francium (Fr) Cesium (Cs)
Factor (Fr/Cs)
Atomic Number (2) 87 55
Relevant Isotope 223Fy 133Cs
Half-life 22 minutes[1][2][3] Stable[4]
PNC Transition 7S1/2 — 8Si/2 6S1/2 - 7S1/2
N ~506 nm (for two-
Transition Wavelength 539 nm
photon)

7S1/2: 48.28 £ 0.07
ns[5]

Excited State Lifetime 8S1/2: ~107.5 ns

) -73.16 £ 0.29 (exp) =
Weak Charge (Q_W) ~-129 (Theoretical) ~1.8
0.20 (th)[6]

_ 15.41(17) x 101 0.904(0.5%) x 1011
PNC Amplitude ) )
(E_PNC) ilelao(-Q_W/N) iea_B(-Q_WI/N) ~18[9]
- (Theoretical, 223Fr)[7] (Theoretical)[8]
~11 times larger than
Anapole Moment ] ] Measured: 0.077(11)
Cesium (Theoretical) ~11
Effect mV/cm[12]
[10][11]

Experimental Protocols

The methodologies for PNC measurements in francium and cesium differ significantly,
primarily due to francium's radioactivity and the consequent need for online production and

trapping.

Francium Parity Non-Conservation (FrPNC) Experiment
at TRIUMF

The FrPNC experiment at TRIUMF is designed to capitalize on the large PNC effect in
francium.[11]
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o Atom Source: Francium isotopes are produced by bombarding a uranium carbide target with
a 500 MeV proton beam from the ISAC facility at TRIUMF.[13] The produced francium ions
are then extracted and transported to the experimental area.

» Neutralization and Trapping: The francium ions are neutralized by passing them through a
heated yttrium foil. The resulting neutral atoms are then captured and cooled in a magneto-
optical trap (MOT). This allows for the confinement of a dense sample of cold francium
atoms for precision spectroscopy.

 PNC Measurement (Stark Interference Technique):

o The trapped francium atoms are subjected to a uniform electric field (E) and a magnetic
field (B).

o Alaser excites the highly forbidden 7S — 8S transition. The parity-violating weak
interaction mixes the 7S and 8P states, allowing a weak electric dipole (E1) transition
amplitude, E_PNC.

o The applied electric field also induces a larger, controllable Stark E1 transition amplitude,
A_Stark.

o The interference between E_PNC and A_Stark results in a term in the transition probability
that is dependent on the handedness of the experimental coordinate system (defined by
E, B, and the laser polarization).

o By reversing the direction of the electric and magnetic fields, the PNC asymmetry can be
isolated and measured.

o Detection: The 8S state atoms decay, and the subsequent fluorescence photons are
detected by photomultiplier tubes. The PNC signal is extracted from the asymmetry in the
fluorescence rate upon reversal of the electric and/or magnetic fields.

Cesium Parity Non-Conservation Experiment at JILA
(Boulder)

The seminal cesium PNC experiments at JILA have provided the most precise results to date.
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o Atom Source: A thermal beam of stable cesium atoms is produced by heating cesium metal

in an oven.

e Spin Polarization: The atomic beam is optically pumped to populate a single magnetic
sublevel of the ground state, creating a spin-polarized beam.[14]

e PNC Measurement (Stark Interference in an Atomic Beam):

o The spin-polarized cesium beam passes through a region with orthogonal electric and
magnetic fields.

o Alaser beam, resonant with the 6S — 7S transition, intersects the atomic beam within this
field region.

o Similar to the francium experiment, the interference between the PNC-induced E1
amplitude and a Stark-induced E1 amplitude is measured.

o The handedness of the interaction region is reversed by flipping the direction of the
electric and magnetic fields.

o Detection: After the interaction region, the atoms that have been excited to the 7S state are
detected. This is typically done by observing the fluorescence from the 7S - 6P decay. The
PNC asymmetry is measured as a modulation of this fluorescence signal that is synchronous
with the field reversals.[14]

Visualizing the Process

To better understand the fundamental interaction and the experimental workflows, the following
diagrams are provided.

The Fundamental Parity-Violating Interaction

The primary mechanism for parity non-conservation in atoms is the exchange of a Z° boson
between the atomic electrons and the quarks within the nucleus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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